3-(3-Bromoprop-1-YN-1-YL)benzoic acid

• Molecular Formula: C10H7BrO2
• Molecular Weight: 239.06 g/mol
• SMILES: C1=CC(=CC(=C1)C(=O)O)C#CCBr
• InChI: InChI=1S/C10H7BrO2/c11-6-2-4-8-3-1-5-9(7-8)10(12)13/h1,3,5,7H,6H2,(H,12,13)
• InChIKey: RQTGSKCUTGFAEM-UHFFFAOYSA-N

3-(3-Bromoprop-1-yn-1-yl)benzoic Acid – Bifunctional Building Block

3-(3-Bromoprop-1-yn-1-yl)benzoic acid (CAS 1823083-08-4) is a bifunctional aromatic building block belonging to the class of alkynyl-benzoic acids. It bears a carboxylic acid at the 1-position and a 3-bromoprop-1-yn-1-yl substituent at the 3-position (meta), presenting both a terminal alkyne handle (suitable for Sonogashira coupling, CuAAC click chemistry, and C–H activation) and a reactive alkyl bromide (suitable for nucleophilic displacement or further cross-coupling) on the same scaffold [1]. The meta regiochemistry places the electron-withdrawing carboxylic acid in a non-conjugating position relative to the alkyne, electronically differentiating it from its ortho and para isomers .

Scaffold Bifunctional building block with terminal alkyne and primary alkyl bromide handles Supports Sonogashira coupling, CuAAC click chemistry, and nucleophilic displacement

Regiochemistry Meta-substituted benzoic acid electronically differentiated from ortho/para isomers Non-conjugating position; influences C–H activation selectivity

Procurement Price on inquiry; may require longer lead time compared to ortho isomer Plan early for meta-specific SAR studies or library synthesis

• [1] PubChem Compound Summary for CID 18374501, 3-(3-Bromoprop-1-YN-1-YL)benzoic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1823083-08-4 (accessed 2026-05-01). View Source

Why 3-(3-Bromoprop-1-yn-1-yl)benzoic Acid Is Irreplaceable

In-class substitution among alkynyl-benzoic acid building blocks is precarious because both the halogen identity (Br vs. Cl vs. I) and the ring position (ortho, meta, para) dictate the compound's reactivity profile in downstream transformations. Thermal fragmentation studies on aryl γ-halopropargyl systems have shown that bromo-, chloro-, and iodo-propargyl derivatives diverge into fundamentally different product manifolds under identical conditions – bromo analogs afford chromene mixtures, chloro analogs give exclusive 4-chlorochromenes, and iodo analogs mainly revert to the parent propargyl ether [1]. Simultaneously, the meta-carboxylic acid placement alters the electron density on the alkyne and the aryl ring relative to the ortho and para isomers, impacting both Sonogashira coupling rates and the regioselectivity of subsequent cyclization or C–H activation steps [2]. Simply exchanging one isomer or halogen for another risks altered reactivity, lower yield, or complete failure of a validated synthetic route.

Halogen identity (Br vs Cl vs I)

Bromo, chloro, and iodo γ-propargyl systems diverge into different product manifolds under identical thermal conditions—replacement may alter reaction outcome or yield.

Regioisomer (ortho vs meta vs para)

Meta-carboxylic acid placement modulates alkyne and ring electron density compared to ortho/para; coupling rates and cyclization regioselectivity may shift.

Non-halogenated analog

3-(Prop-1-yn-1-yl)benzoic acid lacks the alkyl bromide handle; orthogonal sequential derivatization is not feasible without additional functional group interconversion.

• [1] Ariamala, G. et al. Thermal behaviour of aryl γ-halopropargyl ethers. Tetrahedron 1989, 45 (1), 309–318. View Source
• [2] Shi, S.; Chen, C.-H.; Chai, Y.; Zhang, L.-T.; Li, J.-W.; Liu, B.; Liu, Y.-J.; Zeng, M.-H. Switchable Synthesis of Arylalkynes and Phthalides via Controllable Palladium-Catalyzed Alkynylation and Alkynylation–Annulation of Benzoic Acids with Bromoalkynes. J. Org. Chem. 2019, 84 (15), 9496–9507. View Source

Differentiation Evidence vs. Closest Analogs

Regioisomeric Availability and Lead Time

Among the three regioisomers of (bromopropynyl)benzoic acid, the 2-(ortho) isomer (CAS 1823037-56-4) is listed with a concrete retail price of ¥3,717 per gram at 95% purity and is stocked for immediate shipment . The 4-(para) isomer (CAS 1824437-06-0) is available only as bulk (大货) with a 2–3 week lead time . The 3-(meta) target compound (CAS 1823083-08-4) is priced on inquiry only, indicating lower inventory turnover and potential longer lead times, which is critical information for procurement planning .

Isomer availability

Data to verify

Meta isomer: price on inquiry, no public stock.
Ortho isomer: ¥3,717/g, 95%, stocked.
Para isomer: bulk only, 2–3 weeks.

Procurement planning must account for potentially higher cost and longer lead time vs. ortho.

Vendor listing comparison; verify with current quotes.

Evidence Dimension	Commercial availability and procurement lead time
Target Compound Data	3-(3-Bromoprop-1-yn-1-yl)benzoic acid: 95% purity; price on inquiry; no public stock level
Comparator Or Baseline	2-isomer: ¥3,717/g, 95%, stocked; 4-isomer: bulk only, 2–3 weeks
Quantified Difference	2-isomer is immediately purchasable at a fixed price; 3-isomer requires inquiry and potentially longer lead time.
Conditions	Vendor comparison based on Bidepharm product listings (accessed May 2026)

Why This Matters

Procurement teams must budget for potentially higher cost and longer lead time for the meta isomer compared to the ortho isomer, which can impact project timelines.

Thermal Divergence: Bromo vs. Chloropropargyl Systems

Under identical thermal conditions (N,N-diethylaniline, 215 °C, 6 h), aryl γ-bromopropargyl ethers 2 produce a mixture of 4-bromochromenes 3, chroman-4-ones 7, and other products, whereas aryl γ-chloropropargyl ethers 8 afford exclusively 4-chlorochromenes 9. Aryl γ-iodopropargyl ether 11 instead reverts primarily to the parent propargyl ether 1 [1]. Although this study was performed on ethers, the divergent reactivity is driven by the halogen-leaving-group ability and is expected to extend to benzoic acid derivatives bearing the same γ-halopropargyl motif.

Thermal divergence

Class-level inference

Bromopropargyl: mixture of chromenes and chromanones.
Chloropropargyl: exclusive 4-chlorochromene.
Iodopropargyl: mainly parent propargyl ether.

Only the bromo congener yields 4-bromochromene or chromanone products under thermal activation.

Based on ether substrates; expected to extend to benzoic acid derivatives.

Evidence Dimension	Product distribution upon thermal activation
Target Compound Data	Bromopropargyl system: mixture of 4-bromochromene, chroman-4-one, and other products (yields not individually specified)
Comparator Or Baseline	Chloropropargyl: exclusive 4-chlorochromene; Iodopropargyl: predominantly parent propargyl ether
Quantified Difference	Qualitative product divergence: bromo gives multiple products, chloro gives a single product, iodo mostly fails to rearrange.
Conditions	N,N-diethylaniline, 215 °C, 6 h; aryl γ-halopropargyl ether substrates

Why This Matters

Researchers planning thermal cyclization or rearrangement chemistry must select the bromo congener specifically if 4-bromochromene or chromanone products are desired; chloro or iodo analogs will not deliver the same outcome.

• [1] Ariamala, G. et al. Thermal behaviour of aryl γ-halopropargyl ethers. Tetrahedron 1989, 45 (1), 309–318. View Source

Bifunctional Reactivity: Alkyne and Alkyl Bromide Handles

3-(3-Bromoprop-1-yn-1-yl)benzoic acid possesses two orthogonal reactive sites: a terminal alkyne (capable of Sonogashira coupling, CuAAC, and C–H alkynylation) and a primary alkyl bromide (capable of nucleophilic substitution with amines, thiols, or azides, as well as transition-metal-catalyzed cross-coupling). By contrast, 3-(prop-1-yn-1-yl)benzoic acid (non-halogenated analog) offers only the alkyne handle, eliminating the possibility of sequential or orthogonal derivatization without additional functional group interconversion steps [1]. In palladium-catalyzed alkynylation–annulation chemistry with benzoic acids, bromoalkynes serve as effective coupling partners via carboxylate-assisted ortho-C–H activation, a reactivity mode that is not accessible with simple terminal alkynes lacking the bromo substituent [2].

Bifunctional handles

Class-level inference

Target: 2 orthogonal reactive sites (terminal alkyne + primary alkyl bromide).
Analog: 1 reactive site (alkyne only).

Enables sequential bidirectional derivatization not accessible with non-halogenated analog.

Pd-catalyzed alkynylation–annulation exploits bromoalkyne handle (J. Org. Chem. 2019).

Evidence Dimension	Number of orthogonal synthetic handles
Target Compound Data	Two orthogonal reactive sites: terminal alkyne + primary alkyl bromide
Comparator Or Baseline	3-(Prop-1-yn-1-yl)benzoic acid: one reactive site (terminal alkyne only)
Quantified Difference	2 reactive handles vs. 1; enables sequential bidirectional derivatization
Conditions	General organic synthesis; specific C–H activation conditions per Shi et al. (2019)

Why This Matters

The dual functionality reduces step count in convergent synthetic strategies and enables chemoselective diversification that is impossible with the non-halogenated analog.

• [1] PubChem. 3-(Prop-1-yn-1-yl)benzoic acid (non-halogenated analog) inferred from structural comparison. No CAS found for this specific compound; class comparison based on alkynyl-benzoic acid series. View Source
• [2] Shi, S.; Chen, C.-H.; Chai, Y.; Zhang, L.-T.; Li, J.-W.; Liu, B.; Liu, Y.-J.; Zeng, M.-H. Switchable Synthesis of Arylalkynes and Phthalides via Controllable Palladium-Catalyzed Alkynylation and Alkynylation–Annulation of Benzoic Acids with Bromoalkynes. J. Org. Chem. 2019, 84 (15), 9496–9507. View Source

Meta Electronic Effect in C–H Activation

In palladium-catalyzed ortho-C–H alkynylation of benzoic acids, the carboxylate group directs the catalyst to the ortho position. When the benzoic acid already bears a meta substituent, the electronic interplay between the existing substituent and the directing group influences both the rate and the site-selectivity of C–H cleavage. The meta-bromopropargyl group (–C≡CCH₂Br) is electron-withdrawing via the alkyne (σₘ ≈ 0.21 for –C≡CH; estimated higher for –C≡CCH₂Br), which deactivates the ring toward electrophilic palladation relative to the para isomer where the substituent is in conjugation with the carboxylate [1]. This electronic deactivation can be exploited to favor mono-alkynylation over bis-alkynylation, a selectivity parameter that is often critical for obtaining analytically pure products [2].

Meta electronic effect

Class-level inference

Meta-bromopropargyl: σₘ electron-withdrawing, deactivates ring toward electrophilic palladation.
Para analog: conjugating position, different electronic bias.

May favor mono-alkynylation over bis-alkynylation, reducing purification burden.

Inference from Hammett σ constants; direct rate data not available for this pair.

Evidence Dimension	Electronic influence on C–H activation reactivity
Target Compound Data	Meta-bromopropargyl: σₘ electron-withdrawing, ring-deactivating, favors mono-functionalization
Comparator Or Baseline	Para-bromopropargyl: substituent conjugated with carboxylate, different electronic bias
Quantified Difference	No direct rate data available for this specific pair; inference based on Hammett σ constants and general C–H activation principles.
Conditions	Pd-catalyzed ortho-C–H alkynylation conditions (J. Org. Chem. 2019, 84, 9496–9507)

Why This Matters

The meta isomer provides a distinct electronic environment that can be leveraged for improved mono-selectivity in C–H functionalization, reducing purification burden compared to para-substituted analogs.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91 (2), 165–195. (σₘ value for –C≡CH). View Source
• [2] Shi, S.; Chen, C.-H.; Chai, Y.; Zhang, L.-T.; Li, J.-W.; Liu, B.; Liu, Y.-J.; Zeng, M.-H. Switchable Synthesis of Arylalkynes and Phthalides via Controllable Palladium-Catalyzed Alkynylation and Alkynylation–Annulation of Benzoic Acids with Bromoalkynes. J. Org. Chem. 2019, 84 (15), 9496–9507. View Source

High-Value Application Scenarios

Sequential Click Chemistry and Nucleophilic Displacement

The alkyne group can first undergo Cu-catalyzed azide-alkyne cycloaddition (CuAAC) with an azide-containing fragment, installing a triazole linkage. The surviving primary alkyl bromide can then be displaced with an amine, thiol, or azide nucleophile to introduce a second diversity element. This orthogonal reactivity sequence is not feasible with 3-(prop-1-yn-1-yl)benzoic acid, which lacks the electrophilic bromide handle [1].

Isocoumarin Synthesis via Pd-Catalyzed Annulation

Under Pd(II) catalysis, bromoalkynes undergo nucleophilic addition/oxidative annulation with benzoic acids to construct 3-substituted isocoumarins. The meta-bromopropargyl benzoic acid can serve as either the benzoic acid partner or, after appropriate coupling, the bromoalkyne partner in this transformation, enabling regioselective access to isocoumarin libraries [2].

Chromene and Chromanone Synthesis via Thermal Rearrangement

As demonstrated with aryl γ-bromopropargyl ethers, the bromopropargyl motif undergoes thermal rearrangement to 4-bromochromene and chroman-4-one products. The meta-carboxylated analog provides a handle for further derivatization post-cyclization, offering entry to carboxylate-functionalized chromenes that are valuable intermediates in medicinal chemistry [3].

Precision Procurement for Meta-Specific SAR Studies

When a medicinal chemistry campaign requires systematic exploration of regioisomeric attachment points on a benzoic acid scaffold, the 3-(bromopropynyl) isomer provides the meta topological vector. Its distinct procurement profile (inquiry-based pricing, potentially longer lead time) necessitates early ordering to avoid delays. Researchers should not assume that the readily available ortho isomer can substitute without altering the 3D presentation of the alkyne-linked fragment .

Application

Selection Property

Validation Focus

Sequential click chemistry / nucleophilic displacement

Orthogonal bifunctional handles

Chemoselectivity and order of derivatization

Isocoumarin synthesis (Pd-catalyzed annulation)

Bromoalkyne as annulation partner

Regioselectivity and cyclization yield

Chromene / chromanone synthesis

Thermal reactivity of bromopropargyl motif

Product distribution and post-cyclization functionalization

Meta-specific SAR studies

Meta regioisomeric topology

Procurement lead time and topological fidelity

• [1] PubChem Compound Summary for CID 18374501, 3-(3-Bromoprop-1-YN-1-YL)benzoic acid. https://pubchem.ncbi.nlm.nih.gov/compound/1823083-08-4 (accessed 2026-05-01). View Source
• [2] Shi, S. et al. J. Org. Chem. 2019, 84 (15), 9496–9507. View Source
• [3] Ariamala, G. et al. Tetrahedron 1989, 45 (1), 309–318. View Source